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Compound of Interest

Compound Name: 2-(2-Aminopyridin-3-yl)acetonitrile

Cat. No.: B3118286 Get Quote

An In-depth Technical Guide to 2-(2-
Aminopyridin-3-yl)acetonitrile
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2-(2-Aminopyridin-3-yl)acetonitrile, a key intermediate in pharmaceutical

and agrochemical research. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Chemical Identity and Properties
2-(2-Aminopyridin-3-yl)acetonitrile is a heterocyclic compound incorporating a pyridine ring

substituted with an amino group and an acetonitrile moiety. Its unique structure makes it a

valuable building block for the synthesis of more complex, biologically active molecules.

Table 1: Chemical and Physical Properties of 2-(2-Aminopyridin-3-yl)acetonitrile
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Property Value Source

CAS Number 23612-61-5 [1]

Molecular Formula C₇H₇N₃ [1]

Molecular Weight 133.15 g/mol [1]

Appearance
Not specified in available

literature
-

Melting Point
Not specified in available

literature
[1]

Boiling Point
Not specified in available

literature
[1]

Solubility
Not specified in available

literature
-

Storage Room temperature [1]

Note: Specific experimental data for melting point, boiling point, and solubility are not readily

available in the reviewed literature.

Molecular Structure
The structure of 2-(2-Aminopyridin-3-yl)acetonitrile features a pyridine ring with an amino

group at the C2 position and an acetonitrile group at the C3 position. This arrangement of

functional groups offers multiple sites for chemical modification, rendering it a versatile

intermediate in organic synthesis.

Key Structural Features:

Pyridine Ring: A six-membered aromatic heterocycle containing one nitrogen atom. The ring

is electron-deficient and the nitrogen atom can act as a hydrogen bond acceptor.

Amino Group (-NH₂): Attached to the C2 position of the pyridine ring, it is a primary amine

that can act as a nucleophile or a base.
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Acetonitrile Group (-CH₂CN): The methylene group is activated by the adjacent nitrile group,

and the nitrile itself can undergo various chemical transformations.

Spectroscopic Data
Detailed experimental spectroscopic data for 2-(2-Aminopyridin-3-yl)acetonitrile is not widely

available in the public domain. Researchers working with this compound would typically

characterize it using standard analytical techniques. Below are the expected spectral features

based on its structure.

Expected Spectroscopic Characteristics:

¹H NMR: Signals corresponding to the protons on the pyridine ring, the methylene protons of

the acetonitrile group, and the protons of the amino group. The chemical shifts and coupling

patterns would be indicative of the substitution pattern on the pyridine ring.

¹³C NMR: Resonances for the five distinct carbon atoms of the pyridine ring, the methylene

carbon, and the nitrile carbon.

Infrared (IR) Spectroscopy: Characteristic absorption bands for the N-H stretching of the

amino group (around 3300-3500 cm⁻¹), the C≡N stretching of the nitrile group (around 2250

cm⁻¹), and C=C/C=N stretching of the pyridine ring.

Mass Spectrometry (MS): A molecular ion peak corresponding to the molecular weight of the

compound (133.15 g/mol ).

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-(2-Aminopyridin-3-
yl)acetonitrile is not prominently described in the literature, a plausible synthetic route can be

derived from general methods for the synthesis of substituted aminopyridines. One such

approach involves a multi-component reaction.[2]

Proposed Synthetic Pathway
A potential synthesis could involve the reaction of a suitable enaminone with malononitrile in

the presence of a base. This type of reaction is known to produce substituted 2-aminopyridine

derivatives.[2]
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Caption: Proposed synthetic workflow for 2-(2-Aminopyridin-3-yl)acetonitrile.

Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol based on similar reported syntheses of 2-

aminopyridine derivatives.[2]

Materials:

Appropriate enaminone precursor

Malononitrile

Basic catalyst (e.g., piperidine or sodium ethoxide)

Solvent (e.g., ethanol or dimethylformamide)

Procedure:
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Dissolve the enaminone precursor and malononitrile in the chosen solvent in a reaction flask.

Add a catalytic amount of the base to the mixture.

Heat the reaction mixture under reflux for a specified period, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain 2-(2-
Aminopyridin-3-yl)acetonitrile.

Disclaimer: This is a generalized, hypothetical protocol and would require optimization for

specific substrates and conditions.

Applications in Research and Development
2-(2-Aminopyridin-3-yl)acetonitrile serves as a crucial intermediate in the synthesis of a

variety of target molecules in different areas of chemical research.

Pharmaceutical Research: It is a building block for the synthesis of novel compounds with

potential therapeutic applications, particularly in the fields of oncology and infectious

diseases.[1] The presence of multiple functional groups allows for the generation of diverse

chemical libraries for high-throughput screening.

Agrochemical Research: This compound is also utilized in the development of new

pesticides and herbicides.[1]
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Caption: Applications of 2-(2-Aminopyridin-3-yl)acetonitrile.

Safety and Handling
Specific safety and handling information for 2-(2-Aminopyridin-3-yl)acetonitrile should be

obtained from the Safety Data Sheet (SDS) provided by the supplier. As with all laboratory

chemicals, it should be handled with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, in a well-ventilated area.

Conclusion
2-(2-Aminopyridin-3-yl)acetonitrile is a valuable and versatile chemical intermediate with

significant potential in the synthesis of novel compounds for pharmaceutical and agrochemical

applications. While detailed experimental data on its physicochemical properties are not

extensively documented in publicly available literature, its structural features suggest a rich

chemistry that can be exploited for the creation of diverse molecular architectures. Further

research into this compound is warranted to fully elucidate its properties and expand its utility in

organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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